Cas no 145323-53-1 (7-Fluoroquinoxalin-2(1H)-one)

7-Fluoroquinoxalin-2(1H)-one is a fluorinated quinoxaline derivative with notable applications in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorine substituent at the 7-position, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The compound exhibits favorable stability and solubility properties, facilitating its use in diverse synthetic pathways. Its potential as a scaffold for developing novel therapeutics, particularly in antimicrobial and anticancer research, is supported by its ability to modulate key biological targets. The presence of the fluorine atom further improves metabolic stability and bioavailability, underscoring its utility in medicinal chemistry.
7-Fluoroquinoxalin-2(1H)-one structure
7-Fluoroquinoxalin-2(1H)-one structure
Product name:7-Fluoroquinoxalin-2(1H)-one
CAS No:145323-53-1
MF:C8H5FN2O
MW:164.1365
MDL:MFCD29764421
CID:101714
PubChem ID:21727534

7-Fluoroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone,7-fluoro-
    • 7-fluoroquinoxalin-2-one
    • 7-Fluoro-1H-quinoxalin-2-one
    • 7-fluoroquinoxalin-2(1H)-one
    • 7-Fluoro-2(1H)-quinoxalinone
    • 2(1H)-Quinoxalinone, 7-fluoro-
    • D85368
    • SCHEMBL621588
    • WQSBOFHCYAGWJZ-UHFFFAOYSA-N
    • BS-21493
    • FT-0699401
    • VFA32353
    • 7-flouroquinoxalin-2(1H)-one
    • 7-fluoroquinoxalin-2-ol
    • AMY25911
    • 7-fluoroquinoxalin-2(1H)one
    • 2(1H)-Quinoxalinone, 7-fluoro-
    • 145323-53-1
    • 7-fluoro-quinoxalin-2-ol
    • DB-296754
    • 7-Fluoroquinoxalin-2(1H)-one
    • MDL: MFCD29764421
    • Inchi: InChI=1S/C8H5FN2O/c9-5-1-2-6-7(3-5)11-8(12)4-10-6/h1-4H,(H,11,12)
    • InChI Key: WQSBOFHCYAGWJZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2N=CC(NC=2C=1)=O

Computed Properties

  • Exact Mass: 164.038591g/mol
  • Surface Charge: 0
  • XLogP3: 0.9
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 164.038591g/mol
  • Monoisotopic Mass: 164.038591g/mol
  • Topological Polar Surface Area: 41.5Ų
  • Heavy Atom Count: 12
  • Complexity: 229
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • PSA: 41.46

7-Fluoroquinoxalin-2(1H)-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
F596705-100mg
7-Fluoroquinoxalin-2(1H)-one
145323-53-1
100mg
$201.00 2023-05-18
eNovation Chemicals LLC
D768321-100mg
2(1H)-Quinoxalinone, 7-fluoro-
145323-53-1 95%
100mg
$320 2024-06-08
A2B Chem LLC
AA73419-5mg
7-fluoroquinoxalin-2-ol
145323-53-1 96
5mg
$118.00 2024-01-04
eNovation Chemicals LLC
Y1003033-5g
7-fluoroquinoxalin-2-ol
145323-53-1 95%
5g
$1800 2025-02-20
A2B Chem LLC
AA73419-1mg
7-fluoroquinoxalin-2-ol
145323-53-1 96
1mg
$73.00 2024-01-04
A2B Chem LLC
AA73419-2mg
7-fluoroquinoxalin-2-ol
145323-53-1 96
2mg
$86.00 2024-01-04
A2B Chem LLC
AA73419-100mg
7-fluoroquinoxalin-2-ol
145323-53-1 96%
100mg
$310.00 2024-01-04
eNovation Chemicals LLC
Y1003033-5g
7-fluoroquinoxalin-2-ol
145323-53-1 95%
5g
$1800 2025-02-26
Chemenu
CM221576-1g
7-Fluoroquinoxalin-2(1H)-one
145323-53-1 97%
1g
$832 2021-08-04
Chemenu
CM221576-5g
7-Fluoroquinoxalin-2(1H)-one
145323-53-1 97%
5g
$1716 2021-08-04

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